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Compound of Interest

Compound Name: Azinphos-ethyl D10

Cat. No.: B15352227 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of commercial suppliers for Azinphos-ethyl
D10 reference standards. It also details experimental protocols for its analytical determination

and explores the key signaling pathways associated with its mechanism of action.

Commercial Availability of Azinphos-ethyl D10
Azinphos-ethyl D10 is a deuterated analog of the organophosphate insecticide Azinphos-

ethyl. It serves as an internal standard for the accurate quantification of Azinphos-ethyl in

various matrices. Several reputable suppliers offer this certified reference material.
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ethyl-d10

(diethyl-d10)

TRC-

A989782
Neat -

2732916-08-

2

HPC

Standards

D10-

Azinphos-

ethyl solution

680482 100 µg/ml Acetone Not specified

Fisher

Scientific

Azinphos-

ethyl-d10

(diethyl-d10),

CDN

30325519 0.005 g -
2732916-08-

2

Alfa

Chemistry

Azinphos-

ethyl-d10

(diethyl-d10)

Not specified Not specified Not specified Not specified

Analytical Methodologies
The accurate determination of Azinphos-ethyl in complex samples such as food, water, and

biological tissues necessitates robust analytical methods. The use of Azinphos-ethyl D10 as

an internal standard is crucial for correcting matrix effects and variations in sample preparation

and instrument response.

Sample Preparation: QuEChERS (Quick, Easy, Cheap,
Effective, Rugged, and Safe)
The QuEChERS method is a widely adopted sample preparation technique for the analysis of

pesticide residues in a variety of matrices.

Protocol:

Homogenization: Homogenize 10-15 g of the sample.

Extraction:
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Place the homogenized sample into a 50 mL centrifuge tube.

Add 10 mL of acetonitrile.

Add the appropriate amount of Azinphos-ethyl D10 internal standard.

Add a salt mixture (e.g., 4 g MgSO₄, 1 g NaCl, 1 g sodium citrate, 0.5 g disodium citrate

sesquihydrate) to induce phase separation.

Shake vigorously for 1 minute.

Centrifugation: Centrifuge the tube at ≥3000 rcf for 5 minutes.

Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

Transfer an aliquot of the upper acetonitrile layer to a 2 mL or 15 mL centrifuge tube

containing a d-SPE sorbent (e.g., primary secondary amine (PSA) to remove organic

acids, and C18 for nonpolar interferences).

Shake for 30 seconds.

Centrifugation: Centrifuge at a high speed for 2-5 minutes.

Analysis: The supernatant is ready for analysis by GC-MS/MS or LC-MS/MS.

Instrumental Analysis: Gas Chromatography-Tandem
Mass Spectrometry (GC-MS/MS)
GC-MS/MS is a powerful technique for the sensitive and selective quantification of Azinphos-

ethyl.

Typical GC-MS/MS Parameters:

Gas Chromatograph (GC):

Column: A non-polar or mid-polar capillary column (e.g., HP-5ms, DB-5ms) is commonly

used.
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Injector: Splitless injection is typically employed for trace analysis.

Oven Temperature Program: A temperature gradient is optimized to achieve good

chromatographic separation.

Carrier Gas: Helium at a constant flow rate.

Mass Spectrometer (MS):

Ionization Mode: Electron Ionization (EI).

Acquisition Mode: Multiple Reaction Monitoring (MRM) for high selectivity and sensitivity.

Specific precursor-to-product ion transitions for both Azinphos-ethyl and Azinphos-ethyl
D10 are monitored.

Instrumental Analysis: Liquid Chromatography-Tandem
Mass Spectrometry (LC-MS/MS)
LC-MS/MS is another highly sensitive and selective technique suitable for the analysis of

Azinphos-ethyl, particularly for compounds that are not amenable to GC analysis.

Typical LC-MS/MS Parameters:

Liquid Chromatograph (LC):

Column: A reversed-phase C18 column is commonly used.

Mobile Phase: A gradient of water and an organic solvent (e.g., methanol or acetonitrile),

often with additives like formic acid or ammonium formate to improve ionization.

Mass Spectrometer (MS):

Ionization Source: Electrospray Ionization (ESI) in positive ion mode.

Acquisition Mode: Multiple Reaction Monitoring (MRM) to monitor specific transitions for

the analyte and internal standard.

Signaling Pathways
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Azinphos-ethyl, like other organophosphate insecticides, primarily exerts its toxic effects

through the inhibition of acetylcholinesterase (AChE), an essential enzyme in the nervous

system.[1] This disruption of cholinergic signaling can lead to a cascade of downstream effects.

Acetylcholinesterase Inhibition Pathway
The primary mechanism of action of Azinphos-ethyl is the irreversible inhibition of

acetylcholinesterase (AChE).[1] This leads to an accumulation of the neurotransmitter

acetylcholine (ACh) in the synaptic cleft, resulting in overstimulation of cholinergic receptors

and subsequent neurotoxicity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/50.htm
https://www.benchchem.com/product/b15352227#commercial-suppliers-of-azinphos-ethyl-d10-reference-standards
https://www.benchchem.com/product/b15352227#commercial-suppliers-of-azinphos-ethyl-d10-reference-standards
https://www.benchchem.com/product/b15352227#commercial-suppliers-of-azinphos-ethyl-d10-reference-standards
https://www.benchchem.com/product/b15352227#commercial-suppliers-of-azinphos-ethyl-d10-reference-standards
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15352227?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15352227?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

